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Compound of Interest

Compound Name: 4-Ethylheptane

Cat. No.: B1585254

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Ethylheptane (CAS No.
2216-32-2), a branched-chain alkane. While not directly applicable to biological signaling or as
an active pharmaceutical ingredient, its unique physical and chemical properties make it a
valuable compound in foundational and applied chemical research, including areas relevant to
the broader pharmaceutical industry such as analytical chemistry and process science.

Physicochemical and Spectroscopic Properties

4-Ethylheptane is a saturated hydrocarbon with the chemical formula CoHz0.[1][2][3][4] As a
branched alkane, its structure influences its physical properties when compared to its straight-
chain isomer, n-nonane.

Quantitative Data Summary

The key physicochemical properties of 4-Ethylheptane are summarized in the table below for
easy reference and comparison.
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Property Value Source(s)
Molecular Formula CoH20 [1112]
Molecular Weight 128.26 g/mol [1][2]
CAS Number 2216-32-2 [1][2]
Appearance Colorless liquid [1][5]
Boiling Point 141 °C [5][6]
Melting Point -113.19 °C [5]
Density 0.741 g/mL [6]
Refractive Index 1.416 [6]
Flash Point 30°C [5]
Water Solubility 242.2 pg/L [5]

Spectroscopic Data

Spectroscopic analysis is critical for the identification and quantification of 4-Ethylheptane.
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Spectroscopy Type

Characteristic Features

Mass Spectrometry (EI)

The mass spectrum shows characteristic
fragmentation patterns for branched alkanes.
Key fragments result from cleavage at the
branched carbon. The molecular ion peak (M+)

would be observed at m/z = 128.[4]

Infrared (IR) Spectroscopy

The IR spectrum is typical for an alkane,
dominated by C-H stretching vibrations just
below 3000 cm~* and C-H bending vibrations
around 1465 cm~* and 1375 cm~*. The absence
of significant peaks in other regions indicates

the lack of functional groups.[2][7]

1H NMR Spectroscopy

The proton NMR spectrum would show complex
overlapping signals in the 0.8-1.5 ppm range,
characteristic of aliphatic protons. Signals for
the methyl (CHs) protons would appear most
upfield, while the methine (CH) proton at the

branch point would be the most downfield.

13C NMR Spectroscopy

The carbon NMR spectrum would display
unique signals for each chemically non-
equivalent carbon atom, providing clear

evidence of its branched structure.

Core Research Applications & Methodologies

The research applications of 4-Ethylheptane are primarily centered on its well-defined

structure and physical properties.

Application in Fuel Science and Combustion Research

Branched-chain alkanes are critical components of gasoline due to their higher octane ratings,

which prevent engine knocking.[8][9] 4-Ethylheptane, as a specific isomer, serves as a model

compound in combustion research to study the chemical kinetics of fuel oxidation and the

formation of pollutants. Its defined structure allows for more precise modeling compared to

complex fuel mixtures.
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Structural Isomers

n-Nonane (Linear) 4-Ethylheptane (Branched)

Resulting Properties

Y Y A4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

